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Compound of Interest

Compound Name: Angeloylgomisin O

Cat. No.: B593424

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Angeloylgomisin O as a
phytochemical standard. Detailed protocols for its quantification via High-Performance Liquid
Chromatography (HPLC) are outlined, alongside information on its physicochemical properties
and proposed biological mechanisms of action.

Physicochemical Properties and Handling

Angeloylgomisin O is a dibenzocyclooctadiene lignan isolated from plants of the Schisandra
genus, notably Schisandra rubriflora and Schisandra chinensis.[1] As a phytochemical
standard, its accurate handling and storage are paramount for reliable analytical results.

Table 1: Physicochemical and Handling Data for Angeloylgomisin O
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Property Value Source
CAS Number 83864-69-1 Vendor Information
Molecular Formula C28H340s Vendor Information
Molecular Weight 498.56 g/mol Vendor Information
Fruits of Schizandra chinensis )
Source Vendor Information
BAILL.
DMSO (100 mg/mL),
Solubility Chloroform, Dichloromethane, Vendor Information

Ethyl Acetate, Acetone

Storage (Solid)

4°C, protect from light

Vendor Information

Storage (Stock Solution)

-20°C (use within 1 month) or
-80°C (use within 6 months)

Vendor Information

Experimental Protocols

This protocol is adapted from established methods for the analysis of lignans in Schisandra

species and is suitable for the quantification of Angeloylgomisin O in plant extracts or other

matrices.[1][2][3][4][5][6]

2.1.1. Materials and Reagents

» Angeloylgomisin O reference standard

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (optional, for improved peak shape)

e 0.45 um syringe filters
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2.1.2. Instrumentation

HPLC system with a UV or DAD detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)[1]

Analytical balance

Volumetric flasks

Pipettes

2.1.3. Preparation of Standard Solutions

Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Angeloylgomisin O and
dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the primary stock solution
using methanol to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

Filter all solutions through a 0.45 um syringe filter before injection.

2.1.4. Sample Preparation (for Plant Material)

Accurately weigh 1 g of powdered, dried plant material.

Extract with 20 mL of methanol using ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 pum syringe filter prior to HPLC analysis.

2.1.5. Chromatographic Conditions

Table 2: HPLC Parameters for Angeloylgomisin O Analysis
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Parameter Condition

C18 reversed-phase (250 mm x 4.6 mm, 5 um)

Column

[1]
Mobile Phase A Water
Mobile Phase B Acetonitrile

0-15 min, 45-60% B; 15-30 min, 60-80% B; 30-
40 min, 80-90% B

Gradient Elution

Flow Rate 1.0 mL/min[1]

Column Temperature 30°CJ[1]

Detection Wavelength 217 nm[1] or 254 nm[2]
Injection Volume 10 pL[1]

2.1.6. Data Analysis

o Construct a calibration curve by plotting the peak area of the Angeloylgomisin O standards
against their known concentrations.

o Determine the concentration of Angeloylgomisin O in the sample by interpolating its peak
area from the calibration curve.

Experimental and Logical Workflows

The following diagram illustrates a typical workflow for the phytochemical analysis of
Angeloylgomisin O.
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Workflow for Phytochemical Analysis of Angeloylgomisin O.
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Proposed Biological Activities and Signaling
Pathways

Angeloylgomisin O has demonstrated potential anti-inflammatory and cytotoxic properties.
The exact signaling pathways are still under investigation, but based on studies of structurally

similar lignans, the following mechanisms are proposed.

The anti-inflammatory effects of lignans related to Angeloylgomisin O are suggested to be
mediated through the downregulation of the NF-kB and MAPK signaling pathways, which are
key regulators of the inflammatory response.

anlammatory Stimulus (e.qg., LPS))
Angeloylgomisin O

IIthbltS SN Jn i

IKK Complex

phosphorylates \

releases

(N F-kB (p65/p5OD

translocates to

(MAPK Cascades (ERK, JNK, p38))

Activates transcription factors in

Pro-inflammatory Gene Expression
(e.g., TNF-q, IL-6, COX-2)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Proposed Anti-inflammatory Mechanism of Angeloylgomisin O.

The cytotoxic effects of many natural compounds, including lignans, are often mediated by the
induction of apoptosis (programmed cell death). This can occur through the intrinsic
(mitochondrial-mediated) and/or extrinsic (death receptor-mediated) pathways.[7][8][9][10]
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Proposed Apoptotic Pathways for Angeloylgomisin O Cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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